Cas no 313275-95-5 (2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide)

• Product Name: 2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide
• CAS No: 313275-95-5
• MF: C₂₀H₁₅BrN₂O₂
• MW: 395.249304056168
• CID: 6278415
• PubChem ID: 3884678
• Update Time: 2025-10-13

2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide
• 313275-95-5
• SR-01000107527
• 2-bromo-N-(1-ethyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)benzamide
• Oprea1_010755
• ZINC01510420
• AKOS024574125
• SR-01000107527-1
• 2-bromo-N-(1-ethyl-2-oxobenzo[cd]indol-6-yl)benzamide
• 2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide
• F0015-0906

• Inchi： 1S/C20H15BrN2O2/c1-2-23-17-11-10-16(13-7-5-8-14(18(13)17)20(23)25)22-19(24)12-6-3-4-9-15(12)21/h3-11H,2H2,1H3,(H,22,24)
• InChI Key： OJIKETXKPKAEDQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1C=CC2=C3C=1C=CC=C3C(N2CC)=O)=O

Computed Properties

• Exact Mass: 394.03169g/mol
• Monoisotopic Mass: 394.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo6.3.1.0^{4,12}dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide

Introduction to Compound with CAS No. 313275-95-5 and Product Name: 2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo6.3.1.0^4,12dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide

The compound in question, identified by the CAS number 313275-95-5, is a highly specialized molecule with a complex structural framework. Its product name, 2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo6.3.1.0^4,12dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide, underscores its intricate chemical composition and potential applications in the field of pharmaceuticals and biotechnology. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in contemporary research.

The molecular structure of this compound features a brominated benzamide moiety attached to a tricyclic azatricyclic system. The presence of the bromine atom at the 2-position of the benzamide ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The tricyclic core, specifically a tricyclo[6.3.1.0^4,12]dodecane ring system, introduces significant steric and electronic complexity, which can be leveraged to modulate biological activity.

One of the most intriguing aspects of this compound is its potential as a pharmacophore in drug discovery. The combination of the azatricyclic scaffold with the benzamide group creates a unique set of pharmacological properties that are not commonly found in other molecules. Recent studies have highlighted the importance of such structures in developing novel therapeutic agents, particularly those targeting complex biological pathways.

In particular, the tricyclo[6.3.1.0^4,12]dodecane core has been implicated in various pharmacological activities due to its rigid conformation and ability to interact with biological targets in specific ways. The presence of multiple heteroatoms within this ring system further enhances its potential as a drug-like molecule by introducing polar functional groups that can interact with biological receptors.

The benzamide moiety is another critical feature of this compound. Benzamides are well-known for their role as bioactive molecules in various therapeutic areas, including anti-inflammatory and analgesic drugs. The bromine substituent on the benzamide ring increases its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions and other palladium-catalyzed transformations.

Recent advancements in medicinal chemistry have demonstrated the power of tricyclic compounds in drug design. These molecules often exhibit enhanced binding affinity and selectivity due to their rigid structures and ability to fit into specific binding pockets within biological targets. The tricyclo[6.3.1.0^4,12]dodecane scaffold is no exception and has been explored in several high-profile drug discovery programs.

The 2-bromo-N-{2-ethyl-3-oxo-2-azatricyclo6.3.1.0^4,12dodeca-1(11),4(12),5,7,9-pentaen-9-yl}benzamide structure presents an interesting case for further investigation due to its unique combination of functional groups and structural features. The presence of both bromine and azatricyclic moieties provides multiple avenues for chemical modification, enabling researchers to tailor its properties for specific applications.

In conclusion, this compound represents a fascinating example of how complex molecular structures can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and rigid framework makes it a promising candidate for further exploration in drug discovery and biotechnology. As research continues to uncover new applications for tricyclic compounds like this one, it is likely that we will see more innovative uses emerge in the coming years.